N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide

• Molecular Formula: C19H13Cl2N3O2
• Molecular Weight: 386.2 g/mol
• IUPAC Name: N-[3-[(2,4-dichlorobenzoyl)amino]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H13Cl2N3O2/c20-13-6-7-16(17(21)9-13)19(26)24-15-5-1-4-14(10-15)23-18(25)12-3-2-8-22-11-12/h1-11H,(H,23,25)(H,24,26)
• InChI Key: SIGDJZLLWWKCSR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)NC(=O)C3=CN=CC=C3

Description

N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide, also known as niclosamide, is a small molecule drug that has been used as an anthelmintic and antihelminthic agent for decades. Recent studies have shown that niclosamide has potential as an anticancer and antiviral agent, making it an attractive target for scientific research.

Mechanism of Action

Niclosamide exerts its anticancer and antiviral effects through multiple mechanisms of action. It has been shown to inhibit the Wnt/β-catenin signaling pathway, which is often dysregulated in cancer cells. Niclosamide also disrupts mitochondrial function and induces autophagy, leading to cell death in cancer cells. In viral infections, N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide disrupts viral replication and assembly by inhibiting various viral proteins.
Biochemical and Physiological Effects:
Niclosamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, as well as inhibit angiogenesis and metastasis. In viral infections, N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide has been shown to reduce viral load and inhibit inflammation.

Advantages and Limitations for Lab Experiments

Niclosamide has several advantages for lab experiments. It is a small molecule drug that can easily penetrate cells and tissues. It is also relatively easy to synthesize and purify. However, N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide research. One direction is to explore its potential as a combination therapy with other anticancer or antiviral agents. Another direction is to develop more potent and selective N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide analogs. Additionally, N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide could be studied in other disease areas, such as neurodegenerative diseases and autoimmune disorders.
Conclusion:
Niclosamide is a promising small molecule drug that has potential as an anticancer and antiviral agent. Its multiple mechanisms of action and biochemical and physiological effects make it an attractive target for scientific research. Further studies are needed to fully understand the potential of N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide and to develop more potent and selective analogs.

Synthesis Methods

Niclosamide can be synthesized by reacting 2,4-dichlorobenzoyl chloride with 3-aminophenyl nicotinate in the presence of a base such as triethylamine. The resulting product is then purified and crystallized to obtain pure N-{3-[(2,4-dichlorobenzoyl)amino]phenyl}nicotinamide.

Scientific Research Applications

Niclosamide has been shown to have potential as an anticancer and antiviral agent. It has been studied in various cancer types, including breast cancer, colorectal cancer, and glioblastoma. Niclosamide has also been shown to inhibit the replication of several viruses, including Zika virus, hepatitis C virus, and SARS-CoV-2.